BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Health and
Safety of 3-Ethylbenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Ethylbenzaldehyde

Cat. No.: B1676439

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is not a substitute for a comprehensive Safety Data Sheet (SDS). Always consult the most
current SDS from your supplier before handling 3-Ethylbenzaldehyde and adhere to all
institutional and regulatory safety protocols.

Chemical and Physical Properties

3-Ethylbenzaldehyde is an aromatic aldehyde with the chemical formula CoH100.[1] It is a
colorless to pale yellow liquid with a characteristic almond-like odor.[2] Understanding its
physical properties is crucial for safe handling, storage, and experimental design.
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Property Value Source(s)
CAS Number 34246-54-3 [1103114]
Molecular Formula CoH100 [2]
Molecular Weight 134.17 g/mol [1][5]
Boiling Point 214.3 °C at 760 mmHg [2][6]

Flash Point 86.6 °C (188.0 °F) [2][6]
Density 1.001 g/cm3 [2]

Vapor Pressure 0.157 mmHg at 25 °C [2][6]

Soluble in water (397.7 mg/L at
Solubility 25°C, est.), Chloroform [2][6]
(Slightly), Methanol (Slightly)

Refractive Index 1.548 [2]

LLYXUFQXCNIGDG-
InChl Key [1]
UHFFFAOYSA-N

Health and Safety Information

The primary hazards associated with 3-Ethylbenzaldehyde involve irritation to the skin, eyes,
and respiratory system.[1]

GHS Hazard Classification

According to aggregated data from notifications to the European Chemicals Agency (ECHA), 3-
Ethylbenzaldehyde is classified as follows:
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Hazard Class Hazard Category

Hazard Statement GHS Pictogram

Skin H315: Causes skin

] o Category 2 o GHSO07
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

o Category 2A o GHSO07
Damage/Eye Irritation eye irritation
Specific Target Organ
o ] H335: May cause

Toxicity (Single Category 3 GHSO07

Exposure)

respiratory irritation

Signal Word:Warning[1][3]

Precautionary Statements: P261, P264, P271, P280, P302+P352, P304+P340,
P305+P351+P338, P319, P321, P332+P317, P337+P317, P362+P364, P403+P233, P405,

P501.[1]

Toxicological Data Summary

Comprehensive toxicological data for 3-Ethylbenzaldehyde is limited.[6] The chemical,

physical, and toxicological properties have not been thoroughly investigated. Much of the

available safety information is based on structurally similar compounds. For its isomer, 4-

ethylbenzaldehyde, risk assessments have been conducted using read-across data from

benzaldehyde.[7] Researchers should treat 3-Ethylbenzaldehyde as a substance with

unknown long-term health effects and handle it with appropriate caution.

Toxicity Endpoint

Data

Oral/Parenteral Toxicity

Not determined

Dermal Toxicity

Not determined

Inhalation Toxicity

Not determined

Carcinogenicity

No ingredient of this product present at levels
greater than or equal to 0.1% is identified as a
probable, possible or confirmed human
carcinogen by IARC, NTP, or OSHA.
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First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

 Inhalation: Remove the victim to fresh air and keep them comfortable for breathing.[3] If
breathing is difficult, administer oxygen. If breathing has stopped, provide artificial
respiration. Seek immediate medical attention.[3]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water. If skin irritation occurs, seek medical help.[3]

o Eye Contact: Rinse cautiously with pure water for at least 15 minutes, removing contact
lenses if present and easy to do.[3] If eye irritation persists, get medical advice/attention.[8]

 Ingestion: Rinse the mouth with water. Do not induce vomiting.[3] Never give anything by
mouth to an unconscious person. Call a physician or Poison Control Center immediately.[3]

Exposure Event Occurs

Identify Exposure Route

Airborne

Dermal Oral

Inhalation Skin Contact Eye Contact

Y
Move to Fresh Air Remove Contaminated Clothing Rinse with Water for 15 min Rinse Mouth
Keep Comfortable Wash with Soap & Water Remove Contact Lenses DO NOT Induce Vomiting

Seek Medical Attention Get Medical Help if Irritation Occurs Get Medical Help if Irritation Persists Call Poison Control / Doctor Immediately

1 Provide SDS to Medical Personnel gy
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Caption: First aid decision tree for 3-Ethylbenzaldehyde exposure.

Handling, Storage, and Personal Protection

Handling: Handle in a well-ventilated place or under a chemical fume hood.[3] Avoid
breathing vapors, mist, or gas.[3] Avoid contact with skin and eyes.[3] Use non-sparking tools
and take precautionary measures against static discharge.[3][9] Wash hands thoroughly after
handling.

Storage: Store in a cool, well-ventilated place. Keep the container tightly closed and store
under an inert atmosphere (e.g., nitrogen or argon).[2][3] Store locked up.[3]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Use safety glasses with side shields or chemical goggles approved
under government standards like NIOSH (US) or EN 166 (EU).

o Skin Protection: Wear suitable protective clothing and chemical-impermeable gloves.[3]

o Respiratory Protection: If ventilation is inadequate or vapors/aerosols are generated, use a
NIOSH-approved respirator with appropriate cartridges.

Click to download full resolution via product page

Caption: General laboratory workflow for handling hazardous chemicals.

Fire and Explosion Hazards

3-Ethylbenzaldehyde is not classified as a flammable liquid, but it is combustible.
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Flash Point: 86.6 °C (188.0 °F)[2][6]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam.[3]

Specific Hazards: Vapors may be heavier than air and can spread along floors. In case of
fire, hazardous decomposition products such as carbon oxides can be formed.

Fire-fighter Precautions: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[3]

Accidental Release Measures

Personal Precautions: Use personal protective equipment, including chemical-impermeable
gloves and eye protection.[3] Ensure adequate ventilation and remove all sources of ignition.
Evacuate personnel to safe areas.[3]

Environmental Precautions: Prevent the chemical from entering drains, as it should not be
released into the environment.[3][10]

Containment and Cleanup: Collect and arrange for disposal. Keep the chemical in suitable,
closed containers. Use spark-proof tools and explosion-proof equipment during cleanup.[3]
Absorb the spill with inert material (e.g., sand, earth).

Experimental Protocols
Synthesis of 3-Ethylbenzaldehyde from m-
Bromobenzaldehyde

The following protocol is adapted from the literature for the synthesis of 3-Ethylbenzaldehyde.

[4]

Materials:

e m-Bromobenzaldehyde (2.00 mmol)

o Pd(dppf)Clz (20.0 pumol)
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Cesium acetate (CsOAc) (2.00 mmol)
Triethylborane (1.0 M in THF, 2.00 mL, 2.00 mmol)
Anhydrous Tetrahydrofuran (THF) (3.0 mL)
Diethyl ether

Saturated aqueous NaHCOs

Brine

Anhydrous Na2S0a4

Argon gas supply

Reaction vessel with reflux condenser
Silica gel for column chromatography
Procedure:

Reaction Setup: To a reaction vessel containing m-bromobenzaldehyde (0.370 g, 2.00
mmol), Pd(dppf)Clz (14.6 mg, 20.0 umol), and CsOAc (0.384 g, 2.00 mmol), add anhydrous
THF (3.0 mL).

Inert Atmosphere: Purge the vessel with argon gas to establish an inert atmosphere.
Reagent Addition: Add triethylborane (1.0 M in THF, 2.00 mL, 2.00 mmol) to the suspension.
Reflux: Heat the mixture to reflux and maintain for 6 hours.

Workup: After the reaction is complete, cool the mixture to room temperature.

Extraction: Dilute the reaction mixture with diethyl ether. Wash sequentially with saturated
aqueous NaHCOs and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous Na2SOa, filter, and
concentrate under vacuum.
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« Purification: Purify the resulting residue by silica gel flash column chromatography to yield 3-
ethylbenzaldehyde as a colorless oil.

Start: Assemble Reagents
(m-bromobenzaldehyde, Pd catalyst, CSOAc)

Combine Reagents in Anhydrous THF

l

Establish Inert Atmosphere (Argon)

l

Add Triethylborane Solution

l

— ——

Heat to Reflux for 6 Hours

:

Cool to Room Temperature

Begin Aqueous Workup

Dilute with Ether
Wash with NaHCOs & Brine

l

Dry Organic Layer (Na2S0a4)
Filter & Concentrate

Erify by Silica Gel Chromatograpm

End: Isolate Pure 3-Ethylbenzaldehyde
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Caption: Experimental workflow for the synthesis of 3-Ethylbenzaldehyde.

Biological Activity and Signaling Pathways

3-Ethylbenzaldehyde is a natural compound found in some plants, such as Capsicum annuum
and Cinnamomum zeylanicum.[4] Limited research has shown it possesses some antimicrobial
activity against Gram-positive bacteria, including Staphylococcus aureus and Mycobacterium
tuberculosis.[4] However, the specific signaling pathways or mechanisms of action involved in
this antimicrobial activity have not been elucidated. There is currently no data available in the
reviewed literature detailing the interaction of 3-Ethylbenzaldehyde with specific signaling
pathways in mammalian systems. Further research is required to understand its biological
effects and potential as a modulator of cellular pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
3-Ethylbenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676439#health-and-safety-information-for-3-
ethylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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